Cas no 453566-15-9 (Methyl 3-bromo-5-cyanobenzoate)

Methyl 3-bromo-5-cyanobenzoate structure
453566-15-9 structure
Product Name:Methyl 3-bromo-5-cyanobenzoate
CAS No:453566-15-9
MF:C9H6BrNO2
MW:240.053441524506
MDL:MFCD16620379
CID:1025642
Update Time:2025-04-20

Methyl 3-bromo-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-5-cyanobenzoate
    • 3-BROMO-5-CYANO BENZOIC ACID METHYL ESTER
    • AK-78400
    • ANW-66266
    • CTK8C1329
    • KB-256396
    • SureCN5224940
    • 3-BroMo-5-cyanobenzoic acid Methyl ester
    • MDL： MFCD16620379
    • Inchi： 1S/C9H6BrNO2/c1-13-9(12)7-2-6(5-11)3-8(10)4-7/h2-4H,1H3
    • InChI Key： DNNTVDNUUQKALF-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C#N)C=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 238.95800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 50.09000
  • LogP: 2.10738

Methyl 3-bromo-5-cyanobenzoate Security Information

Methyl 3-bromo-5-cyanobenzoate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 3-bromo-5-cyanobenzoate Pricemore >>

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Methyl 3-bromo-5-cyanobenzoate Production Method

Methyl 3-bromo-5-cyanobenzoate Related Literature

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